Tritium oxide

Specification

• CAS No.: 14940-65-9
• Molecular Formula: H2O
• Molecular Weight: 22.031 g/mol
• Standard InChI: InChI=1S/H2O/h1H2/i/hT2
• Standard InChI Key: XLYOFNOQVPJJNP-PWCQTSIFSA-N
• Isomeric SMILES: [3H]O[3H]
• Canonical SMILES: O
• Boiling Point: 101.51 °C
• Colorform: Colorless liquid
• Melting Point: 4.48 °C

Introduction

Chemical and Physical Properties of Tritium Oxide

Molecular Structure and Isotopic Variants

Tritium oxide exists in two primary isotopic forms: monotritiated water (HTO) and ditritiated water (T₂O). The molecular formula of HTO is ³H¹H¹O, while T₂O is ³H₂¹O. The molecular weight of T₂O is 22.0315 g/mol, compared to 18.015 g/mol for light water (H₂O) and 20.023 g/mol for HTO. The increased mass due to tritium’s two neutrons significantly alters the compound’s physical behavior.

Thermodynamic and Physical Properties

Tritium oxide exhibits distinct thermodynamic properties compared to light water:

Property	H₂O	HTO	T₂O
Melting Point (K)	273.15	276.77	277.97
Boiling Point (K)	373.15	376.10	377.63
Critical Temperature (K)	647.10	650.69	653.25
Critical Pressure (MPa)	22.06	22.45	22.84

These differences arise from tritium’s higher atomic mass, which strengthens hydrogen bonding and increases intermolecular forces.

Radioactive Decay and Specific Activity

Tritium undergoes β⁻ decay with a half-life of 12.33 years, emitting low-energy electrons (mean energy: 5.7 keV) and transforming into helium-3. The specific activity of pure tritium oxide is 9,650 curies per gram (357 TBq/g), making it one of the most radioactive naturally occurring water isotopes.

Environmental Behavior and Bioaccumulation

Atmospheric Exchange and Plant Uptake

A 2019–2021 study at the Semipalatinsk nuclear test site in Kazakhstan quantified tritium uptake in crops exposed to atmospheric HTO. Key findings include:

• Tissue-Free Water Tritium (TFWT): Leaf tissues showed TFWT concentrations 0.3–1.2 times ambient HTO levels, depending on stomatal conductance and humidity.

• Organically Bound Tritium (OBT): OBT in edible plant parts (e.g., tomato fruits) was 10–50% of TFWT levels, persisting for weeks post-exposure.

Crop	TFWT/HTO Ratio	OBT/TFWT Ratio
Lettuce	0.85 ± 0.15	0.22 ± 0.08
Tomato	0.68 ± 0.12	0.15 ± 0.05
Pepper	0.72 ± 0.18	0.18 ± 0.06
Bean	0.65 ± 0.10	0.12 ± 0.04

These ratios highlight species-specific differences in tritium retention, influenced by leaf morphology and metabolic rates.

Aquatic Systems and dilution Dynamics

Location	Water Body	Annual HTO Release (TBq)
La Hague, France	English Channel	11,460
Bruce Station, Canada	Great Lakes	1,750
Wolseong, South Korea	Sea of Japan	188

Oceanic dilution typically reduces HTO concentrations to <1 Bq/L within 10 km of discharge points, but benthic organisms in sediments show elevated OBT levels due to prolonged exposure.

Industrial and Scientific Applications

Nuclear Fusion Fuel

Tritium oxide serves as a precursor for tritium gas (T₂), a critical fuel for deuterium-tritium (D-T) fusion reactors. The reaction:

$$\text{D} + \text{T} \rightarrow \text{He}^4 + n + 17.6\ \text{MeV}$$

produces high-energy neutrons used in breeder reactors and weapons programs. Current tritium reserves (≈25 kg globally) are insufficient for large-scale fusion energy, necessitating lithium-6 breeding in reactors.

Tracer Studies in Hydrology and Biology

HTO’s radiolabeling properties enable precise tracking of water movement in ecosystems. Applications include:

• Groundwater age dating via tritium-helium-3 ratios.

• Metabolic studies in mammals, where HTO distributes uniformly in body water (biological half-life: 10 days in humans).

Country/Region	HTO Limit (Bq/L)
WHO	10,000
European Union	100
United States	740
Japan	60,000

These disparities reflect differing risk assessments of tritium’s low-energy β emissions.

Analytical Methods for Detection

Liquid Scintillation Counting (LSC)

LSC remains the gold standard for HTO quantification, offering detection limits of 0.1 Bq/L. Samples are distilled to remove quenching agents, then mixed with scintillation cocktails for β counting.

Mass Spectrometry

Accelerator mass spectrometry (AMS) enables ultra-trace detection of OBT in organic matrices, with sensitivities reaching 0.01 Bq/g. This method is critical for studying tritium incorporation into DNA and proteins.

Global Tritium Emissions and Regulatory Challenges

Nuclear power and reprocessing plants dominate anthropogenic HTO releases:

Facility	Country	Annual HTO Release (TBq)
Sellafield	UK	479
Cernavodă	Romania	292
Diablo Canyon	USA	84

Regulatory frameworks struggle to balance fusion research needs with environmental protection, particularly regarding chronic low-dose exposure.